Cas no 374917-64-3 (3-Methoxyisoquinoline-1-carboxylic acid)

3-Methoxyisoquinoline-1-carboxylic acid is a heterocyclic compound featuring a methoxy-substituted isoquinoline scaffold with a carboxylic acid functional group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The methoxy group enhances solubility and influences electronic properties, while the carboxylic acid moiety allows for further derivatization via amidation, esterification, or other coupling reactions. Its rigid isoquinoline core contributes to stability and potential bioactivity, making it valuable in medicinal chemistry for targeting specific receptors or enzymes. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.
3-Methoxyisoquinoline-1-carboxylic acid structure
374917-64-3 structure
Product Name:3-Methoxyisoquinoline-1-carboxylic acid
CAS No:374917-64-3
MF:C11H9NO3
MW:203.194062948227
CID:2113678
PubChem ID:23991662
Update Time:2025-06-06

3-Methoxyisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-1-Isoquinolinecarboxylic acid
    • 3-Methoxyisoquinoline-1-carboxylic acid
    • Oprea1_654943
    • PB23262
    • 1-Isoquinolinecarboxylic acid, 3-methoxy-
    • ZPA91764
    • CS-15858
    • CS-0057524
    • SCHEMBL756469
    • P10206
    • AKOS025403787
    • DA-23468
    • 3-METHOXYISOQUINOLINE-1-CARBOXYLICACID
    • 374917-64-3
    • Inchi: 1S/C11H9NO3/c1-15-9-6-7-4-2-3-5-8(7)10(12-9)11(13)14/h2-6H,1H3,(H,13,14)
    • InChI Key: LDKMAQZTEXDDQH-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2C=CC=CC=2C(C(=O)O)=N1

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
  • XLogP3: 2.3

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